Cas no 1909327-86-1 (3-(2,2-difluoroethyl)azetidine;hydrochloride)

• Product Name: 3-(2,2-difluoroethyl)azetidine;hydrochloride
• CAS No: 1909327-86-1
• MF: C₅H₁₀ClF₂N
• MW: 157.589407444
• MDL: MFCD29055068
• CID: 5182308
• PubChem ID: 121553262
• Update Time: 2026-03-05

3-(2,2-difluoroethyl)azetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-difluoroethyl)azetidine hydrochloride
• 3-(2,2-difluoroethyl)azetidine HCl
• 3-(2,2-difluoroethyl)azetidine;hydrochloride

• MDL： MFCD29055068
• Inchi： 1S/C5H9F2N.ClH/c6-5(7)1-4-2-8-3-4;/h4-5,8H,1-3H2;1H
• InChI Key： YPNOBMHLBKBHFZ-UHFFFAOYSA-N
• SMILES： C(C1CNC1)C(F)F.Cl

Additional information on 3-(2,2-difluoroethyl)azetidine;hydrochloride

3-(2,2-Difluoroethyl)Azetidine Hydrochloride: A Comprehensive Overview

3-(2,2-Difluoroethyl)Azetidine Hydrochloride (CAS No. 1909327-86-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a difluoroethyl group at the 3-position of the azetidine ring introduces unique chemical and biological properties, making it a subject of extensive research.

The azetidine core of this compound is known for its structural rigidity and potential for forming hydrogen bonds, which are crucial for drug design. The difluoroethyl substituent further enhances the molecule's stability and bioavailability. Recent studies have highlighted the role of fluorinated compounds in improving pharmacokinetic profiles, making 3-(2,2-difluoroethyl)azetidine hydrochloride a promising candidate for various therapeutic applications.

From a synthetic perspective, the preparation of 3-(2,2-difluoroethyl)azetidine hydrochloride involves a multi-step process that typically includes nucleophilic substitution and ring-closing reactions. The use of fluorinated reagents in these steps ensures the incorporation of the difluoroethyl group, which is critical for the compound's desired properties. Researchers have explored various reaction conditions to optimize yield and purity, with recent advancements focusing on green chemistry approaches to minimize environmental impact.

In terms of pharmacology, 3-(2,2-difluoroethyl)azetidine hydrochloride has shown potential as a lead compound in drug discovery programs targeting central nervous system disorders. Its ability to modulate specific receptor systems has been demonstrated in preclinical studies, suggesting its utility in treating conditions such as anxiety and depression. Furthermore, the compound's hydrochloride salt form ensures optimal solubility and bioavailability, which are essential for therapeutic efficacy.

The application of 3-(2,2-difluoroethyl)azetidine hydrochloride extends beyond pharmacology into materials science. Its unique chemical structure makes it a valuable building block for constructing advanced materials with tailored properties. Recent research has explored its use in polymer synthesis and as a precursor for nanomaterials, highlighting its versatility across multiple disciplines.

From an environmental standpoint, understanding the fate and transport of 3-(2,2-difluoroethyl)azetidine hydrochloride is crucial for assessing its potential impact on ecosystems. Studies have shown that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. This information is vital for regulatory agencies and industries aiming to comply with environmental standards.

In conclusion, 3-(2,2-difluoroethyl)azetidine hydrochloride (CAS No. 1909327-86-1) is a multifaceted compound with applications spanning organic chemistry, pharmacology, and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions across these fields. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.